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Compound of Interest

Compound Name: H-Val-Val-OH

Cat. No.: B1682822 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical compounds is paramount. This guide provides essential procedural

information for the personal protective equipment (PPE), operational handling, and disposal of

H-Val-Val-OH (L-valyl-L-valine), a dipeptide. While H-Val-Val-OH is not classified as a

hazardous substance, adherence to good laboratory practices is crucial to ensure personnel

safety and maintain product integrity.

Personal Protective Equipment (PPE)
When handling H-Val-Val-OH, especially in its solid, powdered form, the following personal

protective equipment should be utilized to minimize exposure:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are essential to prevent

skin contact.[2][3] Gloves should be inspected before use and disposed of properly after

handling the compound.[2]

Body Protection: A standard laboratory coat should be worn to protect against accidental

spills and contamination.[3][4]

Respiratory Protection: If there is a risk of generating dust, a dust mask or particulate

respirator is recommended.[2][5][6]
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Operational Plan: From Receipt to Use
A systematic approach to handling H-Val-Val-OH from the moment it arrives in the laboratory is

critical for both safety and experimental success.

1. Receiving and Inspection:

Upon receipt, verify that the package contents match the order and that the container is

intact and properly labeled.

Inspect for any signs of damage or leakage.

2. Storage:

Lyophilized (powdered) peptides like H-Val-Val-OH are sensitive to temperature, light, and

moisture.[4]

For long-term storage, keep the compound in a tightly sealed container in a cool, dry, and

dark environment, ideally at -20°C or below.[4][7][8]

Reconstituted solutions should be stored at 4°C or lower and protected from repeated

freeze-thaw cycles.[4]

3. Handling and Preparation:

All handling should be conducted in a well-ventilated area or a designated fume hood to

minimize inhalation risk.[3][9]

Before opening, allow the container to equilibrate to room temperature to prevent

condensation, which can compromise the compound's stability.[8][10]

Use calibrated equipment and sterile techniques when weighing the powder and preparing

solutions.[4]

Avoid direct contact, inhalation, or ingestion of the compound.[4]

Disposal Plan
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Proper disposal of H-Val-Val-OH and associated materials is crucial to protect personnel and

the environment.

Unused or Expired Compound: Dispose of as chemical waste in accordance with institutional

and local environmental regulations.[4] Do not pour down the drain or discard in regular

trash.[4]

Contaminated Materials: Items such as used gloves, pipette tips, and empty vials that have

come into contact with H-Val-Val-OH should be collected in a dedicated and clearly labeled

hazardous waste container.[3]

Liquid Waste: Solutions containing H-Val-Val-OH should be collected in a labeled hazardous

waste container for proper disposal by the institution's environmental health and safety

(EHS) department.[3]

Quantitative Data Summary
Parameter Recommendation Source

Storage Temperature

(Lyophilized)
-20°C or below [4][8]

Storage Temperature

(Solution)
≤ 4°C [4]

First Aid: Eye Contact
Flush with plenty of water for at

least 15 minutes.

First Aid: Skin Contact
Wash off with soap and plenty

of water.
[9][11]

First Aid: Ingestion
Rinse mouth with water and

drink plenty of water.
[1][5]

First Aid: Inhalation Move to fresh air. [1][5]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for safely handling H-Val-
Val-OH in a laboratory setting, from initial receipt to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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